Cas no 872438-50-1 (L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl-)

• Product Name: L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl-
• CAS No: 872438-50-1
• MF: C₂₇H₅₀N₁₂O₉
• MW: 686.760904788971
• CID: 658792
• PubChem ID: 71413353
• Update Time: 2025-04-19

L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-threonyl-L-arginylglycyl-L-threonyl-L-arginyl-
• (2S)-1-[(2S)-2-[[(2S,3R)-2-[[2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoy
• DTXSID50832878
• 872438-50-1
• L-Threonyl-N~5~-(diaminomethylidene)-L-ornithylglycyl-L-threonyl-N~5~-(diaminomethylidene)-L-ornithyl-L-proline

• Inchi： 1S/C27H50N12O9/c1-13(40)19(28)22(44)36-15(6-3-9-33-26(29)30)21(43)35-12-18(42)38-20(14(2)41)23(45)37-16(7-4-10-34-27(31)32)24(46)39-11-5-8-17(39)25(47)48/h13-17,19-20,40-41H,3-12,28H2,1-2H3,(H,35,43)(H,36,44)(H,37,45)(H,38,42)(H,47,48)(H4,29,30,33)(H4,31,32,34)/t13-,14-,15+,16+,17+,19+,20+/m1/s1
• InChI Key： LTTYNQMFVWTERI-OEUDTILKSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H]([C@@H](C)O)NC(CNC([C@H](CCC/N=C(\N)/N)NC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 686.38237122g/mol
• Monoisotopic Mass: 686.38237122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 20
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.7
• Topological Polar Surface Area: 369Ų